Cas no 1269293-59-5 (2-Methyl-4-(pyridin-3-yl)pyrimidine)

2-Methyl-4-(pyridin-3-yl)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with a methyl group at the 2-position and a pyridin-3-yl moiety at the 4-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its dual aromatic systems enhance π-stacking interactions, which can improve binding affinity in drug design. The compound exhibits good stability under standard conditions and demonstrates moderate solubility in common organic solvents, facilitating its use in various reactions. Its versatility allows for further functionalization, enabling the development of targeted bioactive molecules. The presence of nitrogen atoms in both rings contributes to its potential as a ligand in coordination chemistry.

2-Methyl-4-(pyridin-3-yl)pyrimidine structure

1269293-59-5 structure

Product Name:2-Methyl-4-(pyridin-3-yl)pyrimidine

CAS No:1269293-59-5

MF:C₁₀H₉N₃

MW:171.198561429977

CID:1089396

PubChem ID:56956178

Update Time:2025-07-02

2-Methyl-4-(pyridin-3-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-4-(pyridin-3-yl)pyrimidine
- 2-methyl-4-pyridin-3-ylpyrimidine
- SCHEMBL10817967
- DTXSID50719099
- 1269293-59-5
- A12334
- AKOS022172572
- Inchi： 1S/C10H9N3/c1-8-12-6-4-10(13-8)9-3-2-5-11-7-9/h2-7H,1H3
- InChI Key： YMGROYQVAXMGOR-UHFFFAOYSA-N
- SMILES： N1C(C)=NC=CC=1C1C=NC=CC=1

Computed Properties

Exact Mass: 171.079647300g/mol
Monoisotopic Mass: 171.079647300g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 38.7Å²

2-Methyl-4-(pyridin-3-yl)pyrimidine Pricemore >>

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